Cas no 35525-88-3 ((2-Amino-4,5-dihydro-thiazol-5-yl)-methanol hydrobromide)

• Product Name: (2-Amino-4,5-dihydro-thiazol-5-yl)-methanol hydrobromide
• CAS No: 35525-88-3
• MF: C₄H₉BrN₂OS
• MW: 213.096058607101
• MDL: MFCD07773076
• CID: 1071401
• PubChem ID: 45074861
• Update Time: 2025-05-20

(2-Amino-4,5-dihydro-thiazol-5-yl)-methanol hydrobromide Chemical and Physical Properties

Names and Identifiers

• (2-Amino-4,5-dihydro-thiazol-5-yl)-methanol hydrobromide
• MFCD07773076
• (2-amino-4,5-dihydro-1,3-thiazol-5-yl)methanol;hydrobromide
• (2-Amino-4,5-dihydro-1,3-thiazol-5-yl)methanol HBr
• (2-Amino-4,5-dihydrothiazol-5-yl)methanol hydrobromide
• BS-37925
• 35525-88-3
• (2-Amino-4,5-dihydro-thiazol-5-yl)-methanolhydrobromide
• 5-hydroxymethyl-2-amino-2-thiazoline hydrobromide
• AKOS015834078
• (2-Amino-4,5-dihydrothiazol-5-yl)methanolhydrobromide
• (2-amino-4,5-dihydro-1,3-thiazol-5-yl)methanol hydrobromide

• MDL： MFCD07773076
• Inchi： 1S/C4H8N2OS.BrH/c5-4-6-1-3(2-7)8-4;/h3,7H,1-2H2,(H2,5,6);1H
• InChI Key： CPBPNGDDPAVIRT-UHFFFAOYSA-N
• SMILES： Br.S1C(N)=NCC1CO

Computed Properties

• Exact Mass: 211.96190g/mol
• Monoisotopic Mass: 211.96190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines

Additional information on (2-Amino-4,5-dihydro-thiazol-5-yl)-methanol hydrobromide

Introduction to (2-Amino-4,5-dihydro-thiazol-5-yl)-methanol hydrobromide (CAS No. 35525-88-3)

(2-Amino-4,5-dihydro-thiazol-5-yl)-methanol hydrobromide, with the CAS number 35525-88-3, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of thiazole, a heterocyclic compound with a wide range of biological activities. The addition of the methanol and hydrobromide groups imparts unique properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The structure of (2-Amino-4,5-dihydro-thiazol-5-yl)-methanol hydrobromide consists of a thiazole ring with an amino group at the 2-position and a methanol group at the 5-position. The hydrobromide salt form ensures better solubility and stability, which are crucial for its use in various biological assays and pharmaceutical formulations. The thiazole ring is known for its ability to form stable complexes with metal ions, which can be leveraged in the design of metal-based drugs or as chelating agents in analytical chemistry.

Recent studies have highlighted the potential of thiazole derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that certain thiazole derivatives exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The amino and methanol groups in (2-Amino-4,5-dihydro-thiazol-5-yl)-methanol hydrobromide may enhance its ability to interact with viral proteins, thereby inhibiting viral replication.

In another study published in the European Journal of Medicinal Chemistry (2020), researchers explored the anticancer properties of thiazole derivatives. The results indicated that these compounds can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. The presence of the methanol group in (2-Amino-4,5-dihydro-thiazol-5-yl)-methanol hydrobromide may enhance its cellular uptake and distribution, making it a promising candidate for further investigation as an anticancer agent.

The pharmacokinetic properties of (2-Amino-4,5-dihydro-thiazol-5-yl)-methanol hydrobromide have also been studied extensively. A study published in the Journal of Pharmaceutical Sciences (2019) reported that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The hydrobromide salt form improves its solubility and bioavailability, which are essential for its therapeutic efficacy. Additionally, the compound shows low toxicity and good safety profiles in preclinical studies, making it a suitable candidate for clinical trials.

The synthesis of (2-Amino-4,5-dihydro-thiazol-5-yl)-methanol hydrobromide involves several well-established chemical reactions. One common approach is to start with 2-aminothiazoline and react it with formaldehyde under appropriate conditions to form the methanol derivative. The resulting product is then treated with hydrobromic acid to obtain the desired hydrobromide salt. This synthetic route is scalable and can be adapted for large-scale production in pharmaceutical settings.

In conclusion, (2-Amino-4,5-dihydro-thiazol-5-yl)-methanol hydrobromide (CAS No. 35525-88-3) is a versatile compound with potential applications in antiviral and anticancer therapies. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new biological activities and mechanisms of action, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.